Cas no 2003-79-4 (2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 2003-79-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD01550054
• CID: 266818
• PubChem ID: 332488
• Update Time: 2025-04-19

2-oxo-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyquinoline-3-carboxylic acid
• 2-Oxo-1,2-dihydro-3-quinolinecarboxylic acid
• 2-OXO-1,2-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
• 2-oxo-1H-quinoline-3-carboxylic acid
• 2-Oxoquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid, 1,2-dihydro-2-oxo-
• 1,2-dihydro-2-oxo-3-quinolinecarboxylic acid
• 1,2-dihydro-2-oxoquinoline-3-carboxylic acid
• 2-Hydroxy-3-quinolinecarboxylic acid
• 3-carboxycarbostyril
• 2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• 2-oxo-1,2-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• PB12927
• Oxychinolincarbonsaure
• HMS1681K22
• 5YC1Y02JDC
• XOQQVKDBGLYPGH-UHFFFAOYSA-N
• DTXSID50173854
• NSC 329342
• H-2016
• 3-CARBOXY-2-HYDROXYQUINOLINE
• AKOS000320339
• Z223437776
• EN300-26461
• quinolone carboxylic acid
• P10186
• J-510206
• SY033881
• MFCD01110561
• SCHEMBL31394
• QUINOLIN-2(1H)-ONE-3-CARBOXYLIC ACID
• A879863
• AKOS004905394
• MFCD01550054
• AC-907/34127057
• NSC-329342
• FT-0681086
• 3-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-
• NSC329342
• 2-quinolone-3-carboxylic acid
• CS-W023156
• 2003-79-4
• UNII-5YC1Y02JDC
• DB-081649

• MDL： MFCD01550054
• Inchi： 1S/C10H7NO3/c12-9-7(10(13)14)5-6-3-1-2-4-8(6)11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： XOQQVKDBGLYPGH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: >300 °C
• Boiling Point: 423.13 ℃ at 760 mmHg
• Flash Point: 220.4±28.7 °C
• PSA: 70.42000
• LogP: 1.63860
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-oxo-1,2-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H335;H302;H312;H315;H332;H319
• Warning Statement： P280;P302+P352;P261;P312;P304+P340;P280;P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids